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Compound of Interest

Compound Name: GS-443902 trisodium

Cat. No.: B10828260

Application Notes and Protocols for GS-443902
Trisodium

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper storage, handling, and in-lab
application of GS-443902 trisodium, the active triphosphate metabolite of the antiviral drug
Remdesivir.

Product Information

Characteristic Value

2-C-(4-Aminopyrrolo[2,1-f][1][2][3]triazin-7-
IUPAC Name yl)-2,5-anhydro-D-altrononitrile 6-triphosphate
trisodium([4]

GS-441524 triphosphate trisodium, Remdesivir

Synonyms metabolite trisodium[1][2][5]
Molecular Formula C12H13NsNasz013P3[6]
Molecular Weight 597.15 g/mol [6]

CAS Number 1355050-21-3[4][6]
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Storage and Stability

Proper storage is critical to maintain the integrity of GS-443902 trisodium.

Condition Recommendation

Store at -20°C or -80°C for long-term storage.[1]

Temperature
[4]
Light Protect from light.[1][4]
. Store in a sealed container, away from moisture.
Moisture
[6]
For optimal stability, store under an inert gas like
Inert Atmosphere )
nitrogen or argon.[1][4]
o The compound is typically shipped on dry ice to
Shipping

maintain its stability.[1]

Note: GS-443902 trisodium is unstable in solutions; it is highly recommended to use freshly
prepared solutions for experiments.[1][2][3][5][6] The trisodium salt is more stable than the free
form of GS-443902.[3]

Solubility and Solution Preparation

GS-443902 trisodium exhibits good solubility in aqueous solutions.

Solvent Solubility Notes

33.33 mg/mL (55.82 mM)[6] or May require sonication to fully

Water (H20) 50 mg/mL (83.73 mM)[1][2] dissolve.[1][2][6]

Phosphate-Buffered Saline

50 mg/mL (83.73 mM)[2 May require sonication.[2
(PBS) g/mL ( 2] y req (2]

Protocol for Preparation of a 10 mM Stock Solution in
Water
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o Equilibrate the vial of GS-443902 trisodium to room temperature before opening.

o Aseptically add the required volume of sterile, nuclease-free water to the vial to achieve a
final concentration of 10 mM. For example, to prepare a 10 mM solution from 1 mg of GS-
443902 trisodium (MW: 597.15 g/mol ), add approximately 0.1675 mL of water.[6]

» Vortex briefly and sonicate if necessary to ensure complete dissolution.[1][2][6]

o For cell-based assays, it is recommended to sterilize the working solution by passing it
through a 0.22 pm filter before use.[1][2][3]

Use the prepared solution immediately. Do not store for later use.[1][2][3][5][6]

Mechanism of Action

GS-443902 is the pharmacologically active form of Remdesivir.[1] It functions as a competitive
inhibitor of viral RNA-dependent RNA polymerase (RdRp).[1][3] Upon incorporation into the
nascent viral RNA strand, it leads to premature chain termination, thereby halting viral

replication.[3][6]
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Caption: Mechanism of action of Remdesivir and its active metabolite GS-443902.
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Experimental Protocols
In Vitro RNA Polymerase Inhibition Assay

This protocol is a generalized procedure to assess the inhibitory activity of GS-443902
trisodium against viral RdRp.

Analyze RNA Products
(e.g., Gel Electrophoresis,
Scintillation Counting)

Add GS-443902 Trisodium Incubate at Optimal Stop Reaction
(Varying Concentrations) Temperature (e.g., EDTA)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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